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Compound of Interest

Compound Name:
N-(4-

Trifluoromethylnicotinoyl)glycine

Cat. No.: B586776 Get Quote

Essential Safety and Handling Guide for N-(4-
Trifluoromethylnicotinoyl)glycine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling N-(4-
Trifluoromethylnicotinoyl)glycine (CAS 207502-65-6), a metabolite of the insecticide

Flonicamid.[1][2] Adherence to these protocols is vital for ensuring laboratory safety and proper

environmental disposal. While a specific Safety Data Sheet (SDS) for this compound is not

readily available, information from related trifluoromethyl compounds and nicotinoyl glycine

derivatives has been used to establish these guidelines.

Hazard Identification and Assessment
Prior to handling, it is imperative to assume a hazard profile based on related chemical

structures. Compounds with trifluoromethyl and nicotinoyl glycine moieties can present the

following risks:

Acute Toxicity: Potentially toxic if swallowed, inhaled, or in contact with skin.[3]

Skin and Eye Irritation: May cause skin irritation or serious eye damage.[4]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.
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Environmental Hazard: Potentially toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N-(4-
Trifluoromethylnicotinoyl)glycine to minimize exposure and ensure personal safety.

PPE Category Specification Purpose

Eye Protection
Chemical safety goggles or a

full-face shield.[4][5]

Protects eyes from splashes,

dust, and vapors that can

cause serious irritation or

damage.[6]

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene).[3][4]

Prevents skin contact with the

chemical, which could lead to

irritation or absorption.[6]

Body Protection

Laboratory coat, and if a

significant splash risk exists, a

chemical-resistant apron or

coveralls.[3][4]

Protects the skin from

accidental contact and

contamination of personal

clothing.[6]

Respiratory Protection

A NIOSH-approved respirator

is necessary if dust can be

generated or if working outside

of a ventilated enclosure.[3][4]

Prevents the inhalation of fine

particles that could cause

respiratory tract irritation.[6]

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an emergency eye wash station and safety shower are readily accessible.[7]

Have spill containment materials (e.g., absorbent pads, sand) available.
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Handling:

Avoid the formation of dust and aerosols.[8]

Use non-sparking tools to prevent ignition sources.[8]

When weighing or transferring the solid, do so carefully to minimize dust generation.

Keep containers tightly closed when not in use.[8]

In Case of a Spill:

Evacuate the immediate area and ensure adequate ventilation.[3]

Wear the appropriate PPE as outlined above.

Carefully collect the spilled solid using a method that does not generate dust (e.g., gently

sweeping with a soft brush and dustpan, or using a HEPA-filtered vacuum).

Place the collected material into a designated, labeled hazardous waste container.[3]

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of N-(4-Trifluoromethylnicotinoyl)glycine and any contaminated materials is

crucial to protect the environment and comply with regulations.

Waste Collection:

Collect all waste, including excess reagent, contaminated PPE, and cleaning materials, in

a designated and clearly labeled hazardous waste container.[4]

The container must be compatible with the chemical and sealable.[4]

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N-
(4-Trifluoromethylnicotinoyl)glycine".[4]

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials, until collection.[9]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.[4]

Do not dispose of this chemical down the drain or in the regular trash.[4][9]

Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of N-(4-
Trifluoromethylnicotinoyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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